Cas no 1513209-78-3 (8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl)-)

• Product Name: 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl)-
• CAS No: 1513209-78-3
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5906793
• PubChem ID: 79615118
• Update Time: 2025-10-31

8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl)-
• n-(2-(8-Azabicyclo[3.2.1]octan-3-yl)ethyl)-N-methylpropan-2-amine
• AKOS018171545
• (2-{8-azabicyclo[3.2.1]octan-3-yl}ethyl)(methyl)(propan-2-yl)amine
• CS-0276295
• 1513209-78-3
• EN300-714626

• Inchi： 1S/C13H26N2/c1-10(2)15-12-4-5-13(15)9-11(8-12)6-7-14-3/h10-14H,4-9H2,1-3H3
• InChI Key： XMOSMOPQKPMCAM-UHFFFAOYSA-N
• SMILES： C12N(C(C)C)C(CC1)CC(CCNC)C2

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.913±0.06 g/cm3(Predicted)
• Boiling Point: 259.8±8.0 °C(Predicted)
• pka: 11.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl)-

Introduction to 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl) (CAS No. 1513209-78-3)

8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl), a compound with the CAS number 1513209-78-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The compound's molecular framework, characterized by a fused bicyclic system incorporating an azacycloalkane core, positions it as a versatile scaffold for the development of novel therapeutic agents.

The structural motif of 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl) is of particular interest because it combines the rigidity of a bicyclic system with the flexibility provided by the amine functional group. This structural blend not only enhances the compound's solubility and bioavailability but also allows for diverse chemical modifications, making it an attractive candidate for drug design and discovery.

In recent years, there has been a growing interest in the development of azabicycloalkanes as pharmacophores due to their ability to mimic natural amino acid scaffolds while offering improved metabolic stability and reduced toxicity. The presence of a nitrogen atom within the bicyclic structure contributes to the compound's chiral properties, which are crucial for many biologically active molecules. The N-methyl-N-(1-methylethyl) substituents further enhance the compound's complexity and potential for selective interactions with biological targets.

Current research in this area has highlighted the potential of 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl) as a lead compound for treating various neurological and inflammatory disorders. Studies have demonstrated its ability to modulate neurotransmitter systems and inhibit key enzymes involved in inflammatory pathways. The compound's unique binding profile suggests that it may interact with multiple targets, providing a multitargeted approach to therapy that could be more effective than traditional single-target drugs.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex bicyclic framework efficiently. These synthetic strategies not only facilitate the production of 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl) but also provide insights into its structural elucidation and reactivity.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics that make it suitable for further development as a therapeutic agent. Preclinical studies have shown that it exhibits significant efficacy in animal models of pain and inflammation, with minimal side effects observed at therapeutic doses. The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for treating central nervous system disorders.

The potential applications of 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl) extend beyond neurological and inflammatory diseases; it has shown promise in combating other conditions such as cancer and cardiovascular disorders. Research is ongoing to explore its mechanisms of action and identify additional therapeutic applications where its unique properties could be leveraged.

The development of novel drug candidates like 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl) relies heavily on advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly assess the biological activity of compounds and optimize their structures for improved efficacy and safety profiles. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new therapies to market more quickly.

In conclusion, 8-Azabicyclo[3.2.1]octane-3-ethanamine, N-methyl-N-(1-methylethyl), CAS no.1513209-78-3, stands out as a promising candidate in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, inflammation, cancer, and other conditions make it a valuable asset in ongoing research efforts aimed at developing innovative therapeutic solutions.